![molecular formula C18H12F3N3O3S B2894445 3,4-difluoro-N-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide CAS No. 893934-57-1](/img/structure/B2894445.png)
3,4-difluoro-N-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
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Overview
Description
3,4-difluoro-N-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C18H12F3N3O3S and its molecular weight is 407.37. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Fluorinated pyrazoles and their derivatives are extensively studied for their potential medicinal applications. For example, the synthesis of 3-amino-4-fluoropyrazoles is of considerable interest as building blocks in medicinal chemistry due to their functional groups allowing further functionalization (Surmont et al., 2011). These compounds serve as precursors for developing molecules with potential therapeutic effects.
Antimicrobial Activity
Compounds with fluorinated motifs have shown significant antimicrobial activity, which is correlated with the presence of fluorine atoms. For instance, fluorinated 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides) have been evaluated for their antifungal and antibacterial activities, demonstrating high activity against fungi and Gram-positive microorganisms (Carmellino et al., 1994).
Synthesis of Novel Materials
Fluorinated compounds are also researched for the synthesis of novel materials with unique properties. For example, aromatic polyamides bearing ether and isopropylidene or hexafluoroisopropylidene links in the main chain have been synthesized, showing good solubility in polar solvents and thermal stability. These materials are of interest for various applications, including the development of high-performance polymers (Hsiao & Yu, 1996).
Photophysical Properties
The study of fluorinated compounds extends to their photophysical properties, where researchers explore the fluorescence emissions for potential applications in bioimaging and organic materials. For instance, BF2 complexes of N,O-benzamide ligands have been synthesized, exhibiting blue fluorescence with high quantum yields, suitable for biological applications (Yamaji et al., 2017).
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound’s structure suggests it may bind to multiple receptors, which could be helpful in developing new useful derivatives .
Mode of Action
Based on its structural similarity to other indole derivatives, it may interact with its targets through a variety of mechanisms, including electrophilic substitution .
Biochemical Pathways
The compound may affect various biochemical pathways. Indole derivatives, for example, have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . .
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown. Based on its structural similarity to other indole derivatives, it may have a broad spectrum of biological activities .
properties
IUPAC Name |
3,4-difluoro-N-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12F3N3O3S/c19-11-2-4-12(5-3-11)24-17(13-8-28(26,27)9-16(13)23-24)22-18(25)10-1-6-14(20)15(21)7-10/h1-7H,8-9H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRVCFILXYIIGEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1(=O)=O)C3=CC=C(C=C3)F)NC(=O)C4=CC(=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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